Cas no 1396845-46-7 (1-(2,5-difluorophenyl)-N-{[4-(thiophen-2-yl)oxan-4-yl]methyl}methanesulfonamide)

1-(2,5-Difluorophenyl)-N-{[4-(thiophen-2-yl)oxan-4-yl]methyl}methanesulfonamide is a specialized sulfonamide derivative featuring a difluorophenyl group and a thiophene-containing tetrahydropyranylmethyl moiety. This compound exhibits potential utility in medicinal chemistry and pharmaceutical research due to its unique structural framework, which combines fluorine substitution with heterocyclic elements. The presence of the sulfonamide group enhances its binding affinity to biological targets, while the difluorophenyl and thiophene components may contribute to improved metabolic stability and selectivity. Its well-defined molecular architecture makes it a valuable intermediate for the development of novel therapeutic agents, particularly in areas requiring targeted modulation of enzyme or receptor activity. The compound is synthesized under controlled conditions to ensure high purity and reproducibility.
1-(2,5-difluorophenyl)-N-{[4-(thiophen-2-yl)oxan-4-yl]methyl}methanesulfonamide structure
1396845-46-7 structure
Product Name:1-(2,5-difluorophenyl)-N-{[4-(thiophen-2-yl)oxan-4-yl]methyl}methanesulfonamide
CAS No:1396845-46-7
MF:C17H19F2NO3S2
MW:387.464469194412
CID:5401960
Update Time:2025-05-25

1-(2,5-difluorophenyl)-N-{[4-(thiophen-2-yl)oxan-4-yl]methyl}methanesulfonamide Chemical and Physical Properties

Names and Identifiers

    • 1-(2,5-difluorophenyl)-N-[(4-thiophen-2-yloxan-4-yl)methyl]methanesulfonamide
    • 1-(2,5-difluorophenyl)-N-{[4-(thiophen-2-yl)oxan-4-yl]methyl}methanesulfonamide
    • Inchi: 1S/C17H19F2NO3S2/c18-14-3-4-15(19)13(10-14)11-25(21,22)20-12-17(5-7-23-8-6-17)16-2-1-9-24-16/h1-4,9-10,20H,5-8,11-12H2
    • InChI Key: SOLJWOJKDPBMHG-UHFFFAOYSA-N
    • SMILES: C(C1=CC(F)=CC=C1F)S(NCC1(C2SC=CC=2)CCOCC1)(=O)=O

1-(2,5-difluorophenyl)-N-{[4-(thiophen-2-yl)oxan-4-yl]methyl}methanesulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6279-0277-2μmol
1-(2,5-difluorophenyl)-N-{[4-(thiophen-2-yl)oxan-4-yl]methyl}methanesulfonamide
1396845-46-7
2μmol
$57.0 2023-09-09
Life Chemicals
F6279-0277-5μmol
1-(2,5-difluorophenyl)-N-{[4-(thiophen-2-yl)oxan-4-yl]methyl}methanesulfonamide
1396845-46-7
5μmol
$63.0 2023-09-09
Life Chemicals
F6279-0277-10μmol
1-(2,5-difluorophenyl)-N-{[4-(thiophen-2-yl)oxan-4-yl]methyl}methanesulfonamide
1396845-46-7
10μmol
$69.0 2023-09-09
Life Chemicals
F6279-0277-20μmol
1-(2,5-difluorophenyl)-N-{[4-(thiophen-2-yl)oxan-4-yl]methyl}methanesulfonamide
1396845-46-7
20μmol
$79.0 2023-09-09
Life Chemicals
F6279-0277-1mg
1-(2,5-difluorophenyl)-N-{[4-(thiophen-2-yl)oxan-4-yl]methyl}methanesulfonamide
1396845-46-7
1mg
$54.0 2023-09-09
Life Chemicals
F6279-0277-2mg
1-(2,5-difluorophenyl)-N-{[4-(thiophen-2-yl)oxan-4-yl]methyl}methanesulfonamide
1396845-46-7
2mg
$59.0 2023-09-09
Life Chemicals
F6279-0277-3mg
1-(2,5-difluorophenyl)-N-{[4-(thiophen-2-yl)oxan-4-yl]methyl}methanesulfonamide
1396845-46-7
3mg
$63.0 2023-09-09
Life Chemicals
F6279-0277-4mg
1-(2,5-difluorophenyl)-N-{[4-(thiophen-2-yl)oxan-4-yl]methyl}methanesulfonamide
1396845-46-7
4mg
$66.0 2023-09-09
Life Chemicals
F6279-0277-5mg
1-(2,5-difluorophenyl)-N-{[4-(thiophen-2-yl)oxan-4-yl]methyl}methanesulfonamide
1396845-46-7
5mg
$69.0 2023-09-09
Life Chemicals
F6279-0277-10mg
1-(2,5-difluorophenyl)-N-{[4-(thiophen-2-yl)oxan-4-yl]methyl}methanesulfonamide
1396845-46-7
10mg
$79.0 2023-09-09

Additional information on 1-(2,5-difluorophenyl)-N-{[4-(thiophen-2-yl)oxan-4-yl]methyl}methanesulfonamide

Professional Introduction to Compound with CAS No. 1396845-46-7 and Product Name: 1-(2,5-difluorophenyl)-N-{[4-(thiophen-2-yl)oxan-4-yl]methyl}methanesulfonamide

The compound identified by the CAS number 1396845-46-7 and the product name 1-(2,5-difluorophenyl)-N-{[4-(thiophen-2-yl)oxan-4-yl]methyl}methanesulfonamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug discovery and development. The structural features of this molecule, particularly the presence of 2,5-difluorophenyl, thiophen-2-yl, and oxan-4-yl moieties, contribute to its unique chemical properties and biological activities.

Recent research in medicinal chemistry has highlighted the importance of fluorinated aromatic compounds in enhancing the bioavailability and metabolic stability of drug candidates. The 2,5-difluorophenyl group in this compound is known to improve lipophilicity, which is a critical factor in drug absorption and distribution. This feature makes it an attractive scaffold for developing novel therapeutic agents that can efficiently cross biological membranes.

The incorporation of the thiophen-2-yl moiety into the molecular structure introduces a sulfur atom that can participate in various hydrogen bonding interactions. Thiophene derivatives are widely studied for their role in modulating enzyme activity and receptor binding. In particular, compounds containing thiophene rings have shown promise in the treatment of neurological disorders, inflammation, and infectious diseases. The oxan-4-yl group further enhances the complexity of this molecule by introducing a tetrahydropyran ring system, which is known to influence pharmacokinetic properties and binding affinity.

One of the most compelling aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play a crucial role in cell signaling pathways, and dysregulation of these pathways is implicated in numerous diseases, including cancer. The structural elements present in 1-(2,5-difluorophenyl)-N-{[4-(thiophen-2-yl)oxan-4-yl]methyl}methanesulfonamide are well-suited for interacting with kinase active sites. Specifically, the methanesulfonamide moiety is known to be a potent pharmacophore in kinase inhibitors due to its ability to form strong hydrogen bonds with key residues in the enzyme's binding pocket.

Recent studies have demonstrated that compounds with similar structural motifs have shown efficacy against various kinases, including tyrosine kinases and serine/threonine kinases. These kinases are involved in processes such as cell proliferation, differentiation, and apoptosis. By targeting these enzymes, it is possible to develop treatments that modulate these critical cellular processes. The presence of both fluorine atoms and a sulfur atom in this compound may also contribute to its selectivity for specific kinases over others, reducing off-target effects.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the 2,5-difluorophenyl group typically requires fluorination techniques such as electrophilic aromatic substitution or metal-catalyzed cross-coupling reactions. The subsequent attachment of the thiophen-2-yl moiety can be achieved through nucleophilic substitution or condensation reactions. Finally, the addition of the oxan-4-yl group necessitates ring-forming reactions such as intramolecular cyclization or reductive amination.

In terms of biological activity, preliminary studies suggest that this compound exhibits inhibitory effects on several kinases relevant to cancer therapy. For instance, it has shown potential as an inhibitor of tyrosine kinase receptors such as EGFR (epidermal growth factor receptor) and VEGFR (vascular endothelial growth factor receptor). These receptors are overexpressed in many cancer types and play a key role in tumor growth and angiogenesis. By inhibiting their activity, this compound could potentially slow down tumor progression and reduce metastasis.

Furthermore, the compound's interaction with other biological targets cannot be overlooked. The thiophen-2-yl group may also interact with nuclear receptors such as peroxisome proliferator-activated receptors (PPARs), which are involved in lipid metabolism and inflammation regulation. PPARs have been implicated in various metabolic disorders, including type 2 diabetes and obesity. Therefore, this compound may have therapeutic applications beyond cancer treatment.

The pharmacokinetic properties of this compound are also an area of active investigation. Fluorinated aromatic compounds are known to exhibit favorable pharmacokinetic profiles due to their enhanced lipophilicity and metabolic stability. However, detailed studies on absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET) are necessary to fully understand how this compound behaves within the body. These studies will provide valuable insights into its potential as a lead compound for further development.

From a regulatory perspective, ensuring compliance with Good Manufacturing Practices (GMP) is essential for producing this compound at scale for clinical trials or commercial use. GMP guidelines cover all aspects of production processes from raw material sourcing to final product release testing. Compliance with these standards ensures that the compound meets stringent quality control measures required for safety and efficacy.

In conclusion,1-(2,5-difluorophenyl)-N-{[4-(thiophen-2-ylozanane)]methyl}methanesulfonamide (CAS No 1396845467) represents a promising candidate for further exploration in drug discovery programs aimed at developing novel therapeutics targeting kinases associated with cancer among other diseases linked through dysregulated cell signaling pathways involving enzymes like tyrosine kinases which play pivotal roles within complex networks controlling cell proliferation differentiation survival making it an exciting area for continued research investment towards improving patient outcomes worldwide

Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.